Cas no 72360-04-4 (2-(5-methylfuran-2-yl)acetic acid)
72360-04-4 structure
Product Name:2-(5-methylfuran-2-yl)acetic acid
CAS No:72360-04-4
MF:C7H8O3
MW:140.136622428894
MDL:MFCD15832917
CID:977092
PubChem ID:155875
Update Time:2025-04-19
2-(5-methylfuran-2-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- (5-methylfuran-2-yl)acetic acid
- 2-(5-methylfuran-2-yl)acetic acid
- 5-methyl-2-Furanacetic acid
- (5-methyl-[2]furyl)-acetic acid
- (5-Methyl-[2]furyl)-essigsaeure
- 2-Furanacetic acid, 5-methyl-
- 5-methyl furan-2-acetic acid
- AC1L4F59
- NSC403249
- SureCN3191339
- 9V9Q31641I
- NSC 403249
- 72360-04-4
- 2-(5-methylfuran-2-yl)aceticacid
- MFCD15832917
- NS-01082
- SCHEMBL3191339
- Q27273276
- NSC-403249
- CS-0221998
- DTXSID70222676
- UNII-9V9Q31641I
- AKOS011637568
- EN300-101015
- FT-0750399
- TZRHDOORWZCBGT-UHFFFAOYSA-N
- Z978942572
- G48492
- DA-21179
-
- MDL: MFCD15832917
- Inchi: 1S/C7H8O3/c1-5-2-3-6(10-5)4-7(8)9/h2-3H,4H2,1H3,(H,8,9)
- InChI Key: TZRHDOORWZCBGT-UHFFFAOYSA-N
- SMILES: O1C(C)=CC=C1CC(=O)O
Computed Properties
- Exact Mass: 140.04734
- Monoisotopic Mass: 140.047
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 50.4Ų
Experimental Properties
- Density: 1.208
- Boiling Point: 243.9°C at 760 mmHg
- Flash Point: 101.3°C
- Refractive Index: 1.506
- PSA: 50.44
2-(5-methylfuran-2-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M329058-10mg |
2-(5-methylfuran-2-yl)acetic acid |
72360-04-4 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M329058-50mg |
2-(5-methylfuran-2-yl)acetic acid |
72360-04-4 | 50mg |
$ 185.00 | 2022-06-03 | ||
| TRC | M329058-100mg |
2-(5-methylfuran-2-yl)acetic acid |
72360-04-4 | 100mg |
$ 295.00 | 2022-06-03 | ||
| Enamine | EN300-101015-0.05g |
2-(5-methylfuran-2-yl)acetic acid |
72360-04-4 | 95% | 0.05g |
$98.0 | 2023-10-28 | |
| Enamine | EN300-101015-0.1g |
2-(5-methylfuran-2-yl)acetic acid |
72360-04-4 | 95% | 0.1g |
$145.0 | 2023-10-28 | |
| Enamine | EN300-101015-0.25g |
2-(5-methylfuran-2-yl)acetic acid |
72360-04-4 | 95% | 0.25g |
$207.0 | 2023-10-28 | |
| Enamine | EN300-101015-0.5g |
2-(5-methylfuran-2-yl)acetic acid |
72360-04-4 | 95% | 0.5g |
$325.0 | 2023-10-28 | |
| Enamine | EN300-101015-1.0g |
2-(5-methylfuran-2-yl)acetic acid |
72360-04-4 | 95% | 1g |
$418.0 | 2023-05-03 | |
| Enamine | EN300-101015-2.5g |
2-(5-methylfuran-2-yl)acetic acid |
72360-04-4 | 95% | 2.5g |
$817.0 | 2023-10-28 | |
| Enamine | EN300-101015-5.0g |
2-(5-methylfuran-2-yl)acetic acid |
72360-04-4 | 95% | 5g |
$1211.0 | 2023-05-03 |
2-(5-methylfuran-2-yl)acetic acid Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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